Cas no 864918-15-0 (N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864918-15-0
• MF: C₁₈H₁₇N₃OS₂
• MW: 355.47708106041
• CID: 5969077
• PubChem ID: 4571570
• Update Time: 2025-07-14

N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-benzyl-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• 864918-15-0
• AKOS024597746
• N-benzyl-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-benzyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• F0698-0233

• Inchi： 1S/C18H17N3OS2/c1-13-6-5-9-15(10-13)17-20-18(24-21-17)23-12-16(22)19-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key： VVDDRXCDUFCJHI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2=CC=CC(C)=C2)=NS1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.08130452g/mol
• Monoisotopic Mass: 355.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Comprehensive Overview of N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-15-0)

N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, with the CAS number 864918-15-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2,4-thiadiazole core, a heterocyclic structure known for its diverse biological activities. The compound's benzyl and 3-methylphenyl substituents further enhance its potential applications, making it a subject of interest for drug discovery and material science.

In recent years, the demand for thiadiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly intrigued by the sulfanylacetamide moiety in this compound, which is often associated with antimicrobial and anti-inflammatory properties. A growing trend in AI-driven drug discovery has also highlighted the importance of such structurally complex molecules, as they are frequently screened for targeted protein interactions and enzyme inhibition.

The synthesis of CAS 864918-15-0 involves multi-step organic reactions, including the formation of the 1,2,4-thiadiazole ring and subsequent functionalization with the benzyl group. This process is often optimized for yield and purity, as impurities can significantly impact the compound's efficacy in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications.

One of the most searched questions related to this compound is: "What are the potential applications of N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide?" Current studies suggest its utility in designing small-molecule inhibitors for enzymes involved in metabolic disorders. Additionally, its thioether linkage (sulfanyl group) may contribute to redox-modulating activities, a hot topic in antioxidant research.

From an industrial perspective, 864918-15-0 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent systems to produce this compound with minimal environmental impact. This aligns with the broader scientific community's push toward green pharmaceuticals, a trend frequently highlighted in SEO-optimized academic content.

Another trending topic is the compound's potential role in cancer research. While not yet clinically validated, preliminary data indicate that its thiadiazole scaffold may interfere with cell proliferation pathways. This has led to increased searches for "thiadiazole-based anticancer agents", further elevating the relevance of CAS 864918-15-0 in biomedical literature.

In summary, N-benzyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a versatile compound with promising applications across multiple scientific disciplines. Its structural complexity and functional groups make it a valuable candidate for further investigation, particularly in the context of drug development and materials science. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.